Cas no 2922-45-4 (Pyridine-3-sulfonamide)

• Product Name: Pyridine-3-sulfonamide
• CAS No: 2922-45-4
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• MDL: MFCD08690712
• CID: 254550
• PubChem ID: 232710
• Update Time: 2025-06-07

Pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Pyridine-3-sulfonamide
• 3-Pyridinesulfonamide
• m-Pyridinesulfonamide
• pyrid-3-ylsulfonamide
• Pyridin-3-sulfonsaeure-amid
• pyridine-3-sulfonic acid amide
• pyridine-3-sulphonamide
• NSC30572
• 3-Pyridinesulphonamide
• NKFLEFWUYAUDJV-UHFFFAOYSA-N
• NE39443
• EN001336
• AB0072754
• ST2407551
• V4958
• 3-SULFONAMIDOPYRIDINE
• MFCD08690712
• EN300-26424
• CS-0044993
• Z223026200
• DTXSID70283227
• AKOS000118065
• CHEMBL2064700
• pyridyl-3-sulfonamide
• 7NR9P4J2V3
• C5H6N2O2S
• BS-13211
• NSC-30572
• A876508
• 2922-45-4
• AMY16337
• SY173241
• SB36412
• SCHEMBL393736

• MDL： MFCD08690712
• Inchi： 1S/C5H6N2O2S/c6-10(8,9)5-2-1-3-7-4-5/h1-4H,(H2,6,8,9)
• InChI Key： NKFLEFWUYAUDJV-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 158.01500
• Monoisotopic Mass: 158.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: -0.6

Experimental Properties

• Density: 1.417
• Boiling Point: 357.7±34.0°C at 760 mmHg
• Flash Point: 170.138°C
• Refractive Index: 1.577
• PSA: 81.43000
• LogP: 1.51010

Pyridine-3-sulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD89115)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on Pyridine-3-sulfonamide

Pyridine-3-sulfonamide: A Comprehensive Overview

Pyridine-3-sulfonamide, also known by its CAS number CAS No. 2922-45-4, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in drug development, catalysis, and as a building block in organic synthesis. Recent advancements in research have further illuminated its properties and functionalities, making it a subject of interest for both academic and industrial chemists.

The molecular structure of Pyridine-3-sulfonamide consists of a pyridine ring with a sulfonamide group attached at the third position. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and selectivity in various chemical reactions. The sulfonamide group, being electron-withdrawing, enhances the electrophilicity of the pyridine ring, making it an excellent candidate for nucleophilic aromatic substitution reactions. Recent studies have explored the role of this compound in synthesizing heterocyclic compounds, which are pivotal in drug discovery.

In terms of synthesis, Pyridine-3-sulfonamide can be prepared through several methods, including the reaction of pyridine-3-carboxylic acid with ammonia or primary amines under specific conditions. The choice of synthesis method depends on the desired purity and scale of production. Researchers have also investigated green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining efficiency.

The applications of Pyridine-3-sulfonamide span across multiple disciplines. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting various diseases. For instance, recent studies have highlighted its role in developing inhibitors for kinases, which are critical in cancer therapy. Additionally, its ability to act as a catalyst in certain organic reactions has made it valuable in industrial processes.

In the realm of materials science, Pyridine-3-sulfonamide has been employed as a ligand in metal coordination complexes. These complexes exhibit interesting magnetic and optical properties, making them suitable for applications in sensors and data storage devices. Recent research has focused on optimizing these complexes for enhanced performance under varying conditions.

The study of Pyridine-3-sulfonamide's interaction with biological systems has also yielded promising results. Researchers have explored its pharmacokinetics and toxicity profiles, which are essential for evaluating its suitability as a drug candidate or adjuvant in therapeutic formulations.

In conclusion, Pyridine-3-sulfonamide, with its unique chemical properties and diverse applications, continues to be a focal point in chemical research. As advancements in synthetic methodologies and material science progress, the potential uses of this compound are expected to expand further, contributing significantly to both academic knowledge and industrial innovation.